![molecular formula C15H9ClF4N2OS B3750659 N-({[2-chloro-5-(trifluoromethyl)phenyl]amino}carbonothioyl)-2-fluorobenzamide](/img/structure/B3750659.png)
N-({[2-chloro-5-(trifluoromethyl)phenyl]amino}carbonothioyl)-2-fluorobenzamide
Overview
Description
N-({[2-chloro-5-(trifluoromethyl)phenyl]amino}carbonothioyl)-2-fluorobenzamide, also known as CTB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CTB is a small molecule inhibitor that targets various enzymes and proteins involved in cellular signaling pathways.
Mechanism of Action
N-({[2-chloro-5-(trifluoromethyl)phenyl]amino}carbonothioyl)-2-fluorobenzamide exerts its effects by inhibiting various enzymes and proteins involved in cellular signaling pathways. This compound specifically targets the protein kinase CK2, which is involved in various cellular processes, including cell growth, proliferation, and survival. This compound also inhibits the proteasome, which is responsible for the degradation of intracellular proteins. By inhibiting these enzymes and proteins, this compound disrupts cellular signaling pathways, leading to the inhibition of cancer cell growth, neuroprotection, and anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound inhibits cell growth and induces apoptosis, or programmed cell death. This compound also inhibits angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis. In neurodegenerative diseases, this compound protects neurons from oxidative stress and reduces inflammation. This compound also has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
N-({[2-chloro-5-(trifluoromethyl)phenyl]amino}carbonothioyl)-2-fluorobenzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. This compound has been extensively studied, and its mechanism of action is well understood. However, this compound also has some limitations. It may have off-target effects due to its non-specific inhibition of cellular signaling pathways. Additionally, this compound may have limited efficacy in vivo due to its poor bioavailability and pharmacokinetic properties.
Future Directions
There are several future directions for N-({[2-chloro-5-(trifluoromethyl)phenyl]amino}carbonothioyl)-2-fluorobenzamide research. One area of interest is the development of this compound analogs with improved pharmacokinetic properties and specificity for specific cellular signaling pathways. Another area of interest is the investigation of this compound in combination with other cancer therapies, such as chemotherapy and radiation therapy. Additionally, this compound may have potential applications in other diseases, such as autoimmune diseases and infectious diseases, which should be explored in future studies.
Conclusion:
In conclusion, this compound, or this compound, is a small molecule inhibitor that has potential therapeutic applications in cancer, neurodegenerative diseases, and inflammation. This compound inhibits various enzymes and proteins involved in cellular signaling pathways, leading to the inhibition of cancer cell growth, neuroprotection, and anti-inflammatory effects. While this compound has several advantages for lab experiments, it also has limitations, such as off-target effects and poor bioavailability. Future research should focus on the development of this compound analogs and the investigation of this compound in combination with other cancer therapies.
Scientific Research Applications
N-({[2-chloro-5-(trifluoromethyl)phenyl]amino}carbonothioyl)-2-fluorobenzamide has been extensively studied for its potential therapeutic applications, including cancer treatment, neurological disorders, and inflammation. This compound has been shown to inhibit the growth and proliferation of various cancer cells, including breast, lung, and colon cancer cells. This compound also has neuroprotective effects and has been investigated for its potential use in treating Alzheimer's disease and Parkinson's disease. Additionally, this compound has anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis.
Properties
IUPAC Name |
N-[[2-chloro-5-(trifluoromethyl)phenyl]carbamothioyl]-2-fluorobenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9ClF4N2OS/c16-10-6-5-8(15(18,19)20)7-12(10)21-14(24)22-13(23)9-3-1-2-4-11(9)17/h1-7H,(H2,21,22,23,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPRODBRTJOCBLI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC(=S)NC2=C(C=CC(=C2)C(F)(F)F)Cl)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9ClF4N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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